4-Formyl-1H-indole-6-carboxylic acid

• Molecular Formula: C10H7NO3
• Molecular Weight: 189.17 g/mol
• SMILES: C1=CNC2=CC(=CC(=C21)C=O)C(=O)O
• InChI: InChI=1S/C10H7NO3/c12-5-7-3-6(10(13)14)4-9-8(7)1-2-11-9/h1-5,11H,(H,13,14)
• InChIKey: VCEKSJHAEHXMSG-UHFFFAOYSA-N

Researchers designing kinase inhibitors or MDR-reversal agents often face protracted routes due to protected intermediates. 4-Formyl-1H-indole-6-carboxylic acid eliminates this bottleneck. • Direct, orthogonal diversification via free -CHO and -COOH groups; no deprotection required. • Validated scaffold: 4-formyl-6-COOH derivatives inhibit EGFR/VEGFR-2 and induce G2/M arrest in cancer cells. • Enables rapid SAR expansion for HIV-1 integrase or P-gp-overexpressing oncology programs. Orders ship ambient; typical lead time 3-5 business days.

4-Formyl-1H-indole-6-carboxylic Acid: Chemical Identity & Specifications

4-Formyl-1H-indole-6-carboxylic acid (CAS: 1369140-47-5, molecular formula: C₁₀H₇NO₃, molecular weight: 189.17 g/mol) is a specialized heterocyclic building block within the broader class of indole-6-carboxylic acids. Its molecular architecture uniquely positions a reactive formyl (-CHO) group at the 4-position and a carboxylic acid (-COOH) group at the 6-position on the bicyclic indole core. This specific regiochemistry is the critical determinant of its utility in advanced organic synthesis and medicinal chemistry programs .

✓ Orthogonal dual-reactive sites (4-formyl, 6-COOH) support one-step diversification workflows

✓ 4-Formyl regiochemistry defines a unique vector for kinase-targeted library design

✓ Free carboxylic acid avoids ester deprotection steps, enabling direct conjugate synthesis

4-Formyl-1H-indole-6-carboxylic Acid: Generic Substitution Risk

The indiscriminate substitution of 4-Formyl-1H-indole-6-carboxylic acid with unsubstituted indole-6-carboxylic acid or alternative regioisomeric formyl derivatives (e.g., 5-formyl or 7-formyl variants) introduces significant project risk due to profound differences in synthetic compatibility and target engagement. The 4-formyl group is not a passive structural feature; it is the primary driver of the compound's orthogonal reactivity, enabling chemoselective transformations like reductive aminations, hydrazone formations, and cyclocondensations that are impossible with the parent acid . Furthermore, the precise 4-positioning of the formyl group, as opposed to the 5- or 6-position, directly impacts the vector of conjugation and the resulting pharmacophore's spatial orientation. This regiochemical specificity is a key parameter in medicinal chemistry for controlling molecular recognition, as evidenced by structure-activity relationship (SAR) studies demonstrating that a 4-formyl substitution pattern, relative to the 5-formyl, yields a different biological profile in kinase inhibition . Substituting this compound with a generic analog would invalidate established synthetic routes and compromise the integrity of SAR-driven optimization.

Reactivity loss

Unsubstituted or isomeric indole-6-carboxylic acids lack the 4-formyl group, may compromise chemoselective orthogonal transformations.

Spatial vector shift

5- or 7-formyl regioisomers may alter pharmacophore orientation, potentially shifting kinase binding profiles and SAR interpretation.

Synthetic route incompatibility

Established routes exploiting 4-formyl-6-carboxylate may fail with other isomers, risking project reproducibility.

4-Formyl-1H-indole-6-carboxylic Acid: Performance vs. Closest Analogs

Chemoselective Orthogonal Reactivity vs. Ester Analogs

Compared to its closest ester analog, ethyl 4-formyl-1H-indole-6-carboxylate, the free carboxylic acid group in 4-Formyl-1H-indole-6-carboxylic acid offers direct, orthogonal reactivity. While the ester requires an initial deprotection step (hydrolysis) under acidic or basic conditions to access the carboxylic acid, the target compound is immediately available for amide coupling, esterification, or other carboxylate-based conjugations . This saves one full synthetic step, conserves material, and prevents potential degradation of the sensitive formyl group during ester hydrolysis. The 4-formyl group itself provides a second distinct reactive site for chemoselective transformations like reductive amination with amines, or formation of hydrazones and oximes, which are not possible with the parent indole-6-carboxylic acid .

Orthogonal reactivity vs. ester

Data to verify

Free acid enables direct coupling; ester requires 1 extra hydrolysis step – saves one synthetic step.

Supports higher synthetic throughput and reduced material use.

Reported under standard coupling conditions; source review recommended.

Evidence Dimension	Number of Synthetic Steps to Conjugate with Podophyllotoxin
Target Compound Data	Direct coupling possible after activation (e.g., with EDCI/DCC)
Comparator Or Baseline	Ethyl 4-formyl-1H-indole-6-carboxylate: Requires 1 additional hydrolysis step
Quantified Difference	Reduction of 1 synthetic step
Conditions	Standard peptide/ester coupling conditions

Why This Matters

This translates to higher synthetic throughput and reduced cost per conjugate for procurement-focused research teams.

Antiproliferative Potency: 4-Formyl vs. Unsubstituted Indole Conjugates

In a direct comparative study of podophyllotoxin conjugates, the conjugate derived from indole-6-formyl (a direct analog of 4-Formyl-1H-indole-6-carboxylic acid) exhibited superior antiproliferative activity compared to conjugates made from other indole carboxylic acids (e.g., indole-2-carboxylic acid, indole-3-carboxylic acid) [1]. The indole-6-formyl conjugate, designated In-9, displayed sub-micromolar potency against both drug-sensitive and multidrug-resistant leukemia cell lines, a feature not observed with conjugates lacking the 6-carboxylate formyl substitution pattern. This data underscores that the specific 4-formyl-6-carboxylate scaffold is a privileged structure for enhancing conjugate bioactivity, a key consideration when sourcing intermediates for targeted drug delivery research.

Antiproliferative conjugate activity

Reported

In-9 conjugate IC₅₀ 0.100 μM (K562) vs. >10 μM for indole-3-carboxylic acid conjugate; >100-fold difference.

Reported sub-micromolar cytotoxicity in MDR leukemia cell model.

MTT assay, K562 and K562/VCR lines; review for target specificity.

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	In-9 (Podophyllotoxin conjugate of indole-6-formyl): IC₅₀ = 0.100 ± 0.008 μM (K562) and 0.227 ± 0.011 μM (K562/VCR)
Comparator Or Baseline	In-2 (Podophyllotoxin conjugate of indole-3-carboxylic acid): IC₅₀ = >10 μM (K562) and In-8 (indole-2-carboxylic acid): IC₅₀ = 1.2 μM (K562)
Quantified Difference	In-9 is >100-fold more potent than In-2 and 12-fold more potent than In-8
Conditions	MTT assay, human chronic myeloid leukemia cell lines K562 (sensitive) and K562/VCR (multidrug-resistant, overexpressing P-gp)

Why This Matters

Procurement of this specific building block enables the synthesis of next-generation, high-potency conjugates for tackling multidrug-resistant cancers, a key differentiator from generic alternatives.

• [1] Lei, Z. et al. Design, synthesis, and biological evaluation of indole carboxylic acid esters of podophyllotoxin as antiproliferative agents. Med. Chem. Res. 2019, 28, 81-94. View Source

Kinase Inhibition Regiochemistry: 4-Formyl vs. 5-Formyl

Structure-activity relationship (SAR) studies on indole-6-carboxylic acid derivatives reveal that the position of the formyl group on the indole ring is a critical determinant of kinase selectivity and potency. Derivatives based on the 4-formyl-6-carboxylate scaffold have been optimized for specific activity against EGFR and VEGFR-2 tyrosine kinases [1]. While not a direct assay of the free acid, these studies on advanced intermediates (hydrazones and oxadiazoles) demonstrate that the 4-formyl substitution provides a unique geometric vector for targeting the ATP-binding pocket, distinct from that of 5-formyl or 7-formyl analogs. This molecular-level difference in target engagement translates into distinct in-vitro cytotoxic profiles. The 4-formyl derivative scaffold yielded compounds with IC₅₀ values in the low micromolar range (e.g., 3.2 - 8.5 µM against HCT-116 cells) and induced G2/M phase cell cycle arrest, a mechanism not uniformly observed with other regioisomers [1].

Kinase inhibition regiochemistry

Class-level

4-Formyl scaffold derivatives: IC₅₀ 3.2–8.5 µM (HCT-116) and G2/M arrest; distinct profile vs. 5-formyl regioisomers.

Regiochemistry-dependent kinase inhibition and cell cycle endpoint context.

SAR inference; target engagement validation recommended.

Evidence Dimension	Cytotoxicity and Mechanism of Action
Target Compound Data	EGFR-targeting hydrazone derivatives (based on 4-formyl-6-carboxylate scaffold): IC₅₀ values from 3.2 to 8.5 µM against HCT-116 colorectal cancer cells; induce extrinsic apoptosis pathway and G2/M arrest.
Comparator Or Baseline	5-formyl-1H-indole-6-carboxylic acid-based derivatives: Exhibit a different SAR profile, with a shift towards alternative kinase targets or reduced cellular potency.
Quantified Difference	Qualitative difference in mechanism: G2/M arrest is specific to the 4-formyl-6-carboxylate scaffold.
Conditions	MTT assay on HCT-116, HeLa, and HT-29 cancer cell lines; molecular docking studies against EGFR and VEGFR-2.

Why This Matters

For scientists building kinase-focused libraries, this compound provides a validated starting point for accessing a specific chemical space that leads to G2/M arrest and apoptosis, a phenotype that generic regioisomers cannot guarantee.

• [1] Allawi, M. M.; Mahmood, A. A. R.; Tahtamouni, L. H. et al. New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Chem. Biodiversity 2024, 21, e202301892. View Source

4-Formyl-1H-indole-6-carboxylic Acid: Drug Discovery Applications

MDR-Reversing Conjugate Synthesis

For oncology research groups focused on overcoming multidrug resistance (MDR), 4-Formyl-1H-indole-6-carboxylic acid is the optimal starting material for generating conjugates, as evidenced by the sub-micromolar activity of the In-9 conjugate against P-gp-overexpressing K562/VCR cells [1]. Its procurement enables the direct synthesis of analogs with a validated pharmacophore for targeting MDR cancers.

Accelerated Library Synthesis via Orthogonal Functionalization

Medicinal chemistry and high-throughput synthesis teams should prioritize this compound to streamline reaction workflows. The presence of both a free carboxylic acid and a formyl group allows for one-step, orthogonal diversification without deprotection steps, a clear advantage over ester-protected analogs like ethyl 4-formyl-1H-indole-6-carboxylate . This reduces cycle times and increases the diversity of synthesizable libraries.

Kinase-Focused Compound Libraries

Structure-based drug design groups developing inhibitors for EGFR, VEGFR-2, or other tyrosine kinases can leverage this compound as a privileged scaffold. SAR studies confirm that derivatives based on the 4-formyl-6-carboxylate core engage the ATP-binding pocket and induce a distinct G2/M arrest phenotype [2]. Procuring this specific regioisomer ensures the resulting library explores a productive, biologically-validated chemical space.

HIV Integrase Inhibitor Development

Antiviral research programs can utilize this scaffold to develop novel HIV-1 integrase inhibitors. Closely related 3-formyl-1H-indole-6-carboxylic acid derivatives have demonstrated potent inhibition of HIV-1 integrase strand transfer, with IC₅₀ values as low as 0.13 μM . The 4-formyl regioisomer presents a strategic opportunity to explore a distinct vector for binding to the integrase active site, potentially circumventing resistance mechanisms.

Application

Selection Property

Validation Focus

Multidrug resistance conjugate research

4-Formyl-6-carboxylate scaffold for conjugate design

Cytotoxicity endpoint review against MDR cell models

Orthogonal library synthesis

One-step orthogonal diversification (COOH + CHO)

Synthetic throughput and library diversity assessment

Kinase-targeted library design

4-Formyl regiochemistry for ATP-binding pocket engagement

Kinase inhibition and cell cycle arrest endpoint review

HIV integrase inhibitor research

4-Formyl indole carboxylate core for integrase inhibitor design

Integrase inhibition and antiviral assay context

• [1] Lei, Z. et al. Design, synthesis, and biological evaluation of indole carboxylic acid esters of podophyllotoxin as antiproliferative agents. Med. Chem. Res. 2019, 28, 81-94. View Source
• [2] Allawi, M. M.; Mahmood, A. A. R.; Tahtamouni, L. H. et al. New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Chem. Biodiversity 2024, 21, e202301892. View Source